Cas no 1615-00-5 (2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid)

1615-00-5 structure
Product name:2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid
2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-(3-nitrophenyl)prop-2-enoic acid
- SureCN2920009
- 2-methyl-3-(3-nitro-phenyl)-acrylic acid
- 2-Propenoic acid, 2-methyl-3-(3-nitrophenyl)-
- AC1N4KHV
- 2-Methyl-3-(3-nitro-phenyl)-acrylsaeure
- CTK0E6494
- 2-Methyl-3-(3-Nitrophenyl)propenoic Acid
- DMXDUJPYGUWROU-UHFFFAOYSA-N
- DTXSID00400369
- 1615-00-5
- 2-Methyl-3-(3-nitrophenyl)-2-Propenoicacid
- AKOS017547994
- m-nitro-alpha-methylcinnamic acid
- 2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid
-
- Inchi: InChI=1S/C10H9NO4/c1-7(10(12)13)5-8-3-2-4-9(6-8)11(14)15/h2-6H,1H3,(H,12,13)
- InChI Key: DMXDUJPYGUWROU-UHFFFAOYSA-N
- SMILES: CC(=CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)O
Computed Properties
- Exact Mass: 207.05317
- Monoisotopic Mass: 207.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 83.1Ų
- XLogP3: 2
Experimental Properties
- PSA: 80.44
2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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